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Compound of Interest

Compound Name: (2-Propan-2-ylphenyl) phosphate

Cat. No.: B1632221 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cross-reactivity of various organophosphate

(OP) pesticides in immunoassays. Given the structural similarity among OP compounds,

understanding the degree of cross-reactivity is crucial for the accurate detection and

quantification of specific analytes in complex matrices. This document summarizes cross-

reactivity data from published studies, details the experimental protocols used to generate this

data, and provides visual representations of the underlying principles and workflows.

Data Presentation: Cross-Reactivity of
Organophosphate Pesticides
The following tables summarize the cross-reactivity of a panel of organophosphate pesticides

in different competitive enzyme-linked immunosorbent assays (ELISAs). The data is presented

as the 50% inhibitory concentration (IC50), which is the concentration of the pesticide that

causes a 50% reduction in the assay signal, and the cross-reactivity (CR%), calculated relative

to a reference compound.

Table 1: Cross-Reactivity of O,O-diethyl Organophosphorus Pesticides in a Broad-Specificity

Competitive Indirect ELISA (ciELISA)[1]
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Compound IC50 (μg/mL) Cross-Reactivity (%)

Coumaphos 0.003 6447.3

Parathion 0.004 100.0

Dichlofenthion 0.005 134.1

Phoxim 0.009 108.9

Quinalphos 0.021 45.2

Triazophos 0.032 29.7

Phosalone 0.045 21.1

Phorate 0.051 18.6

Chlorpyrifos 0.125 7.6

Fenitrothion >10 <0.1

Malathion >10 <0.1

Dimethoate >10 <0.1

Methidathion >10 <0.1

Ethion >10 <0.1

Data adapted from Xu et al. A monoclonal antibody (mAb) against 4-

(diethoxyphosphorothioyloxy)benzoic acid was used. Cross-reactivity is calculated as (IC50 of

parathion / IC50 of compound) x 100.

Table 2: Cross-Reactivity of O,O-dimethyl Organophosphorus Pesticides in a Class-Specific

Direct Competitive ELISA[2]
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Compound IC50 (mg/L) Cross-Reactivity (%)

Methyl parathion 0.25 100.0

Fenitrothion 0.65 38.5

Fenthion 0.80 31.3

Malathion 1.20 20.8

Dimethoate 2.50 10.0

Phosmet 3.80 6.6

Methidathion 5.20 4.8

Trichlorfon >100 <0.25

Dichlorvos >100 <0.25

Naled >100 <0.25

Mevinphos >100 <0.25

Temephos >100 <0.25

Data adapted from Liu et al. Polyclonal antisera were raised against haptens of O,O-dimethyl-

phosphorothioate. Cross-reactivity is calculated as (IC50 of methyl parathion / IC50 of

compound) x 100.

Experimental Protocols
The data presented above was generated using competitive ELISA, a common immunoassay

format for the detection of small molecules like organophosphate pesticides.

Principle of Competitive ELISA
In a competitive ELISA, the analyte of interest in a sample competes with a labeled antigen

(tracer) for a limited number of antibody binding sites. The amount of labeled antigen bound to

the antibody is inversely proportional to the concentration of the analyte in the sample.
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Experimental Workflow for a Competitive Indirect ELISA
(ciELISA)

Coating: Microtiter plates are coated with a coating antigen (a hapten-protein conjugate).

Blocking: Any remaining protein-binding sites on the plate are blocked using a blocking agent

(e.g., bovine serum albumin).

Competition: A mixture of the sample (containing the analyte) and a specific monoclonal or

polyclonal antibody is added to the wells. The free analyte and the coated antigen compete

for binding to the antibody.

Washing: The plate is washed to remove any unbound antibodies and other components.

Detection: A secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase)

and directed against the primary antibody is added.

Substrate Addition: A chromogenic substrate is added, which is converted by the enzyme to

produce a colored product.

Measurement: The absorbance of the colored product is measured using a microplate

reader. The signal intensity is inversely proportional to the concentration of the analyte in the

sample.

Experimental Workflow for a Direct Competitive ELISA
Coating: Microtiter plates are coated with a specific monoclonal or polyclonal antibody.

Blocking: Unbound sites on the plate are blocked.

Competition: A mixture of the sample (containing the analyte) and a known amount of

enzyme-labeled pesticide (tracer) is added to the wells. The free analyte and the enzyme-

labeled pesticide compete for binding to the coated antibody.

Washing: The plate is washed to remove unbound components.

Substrate Addition: A chromogenic substrate is added.
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Measurement: The absorbance is measured. The signal intensity is inversely proportional to

the analyte concentration.

Mandatory Visualization

Microtiter Well Surface
Sample & Reagent Solution

Coated Antigen Enzyme-Labeled
Secondary Antibody

Binds to
primary antibody

Antibody

Binds to coated antigen
(if not bound to analyte)Analyte

(e.g., Pesticide)
Binds in solution

Click to download full resolution via product page

Caption: Principle of a competitive immunoassay.
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Caption: Experimental workflow for a cross-reactivity study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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